2-(Oxan-4-yl)prop-2-enenitrile

• IUPAC Name: 2-(oxan-4-yl)prop-2-enenitrile
• InChI: InChI=1S/C8H11NO/c1-7(6-9)8-2-4-10-5-3-8/h8H,1-5H2
• InChI Key: LXQCROVTYBCURP-UHFFFAOYSA-N
• Canonical SMILES: C=C(C#N)C1CCOCC1
• Molecular Formula: C8H11NO
• Molecular Weight: 137.18 g/mol

Description

“2-(Oxan-4-yl)prop-2-enenitrile” is a chemical compound with the CAS Number: 1895732-44-1. It has a molecular weight of 137.18 and its IUPAC name is 2-(tetrahydro-2H-pyran-4-yl)acrylonitrile. The compound is in liquid form.

Molecular Structure Analysis

The InChI code for “2-(Oxan-4-yl)prop-2-enenitrile” is 1S/C8H11NO/c1-7(6-9)8-2-4-10-5-3-8/h8H,1-5H2. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

“2-(Oxan-4-yl)prop-2-enenitrile” is a liquid. It has a molecular weight of 137.18. The compound has a storage temperature of 4 degrees Celsius.

Scientific Research Applications

Optical Properties and Applications

(Oxy)nitride materials, including those related to 2-(Oxan-4-yl)prop-2-enenitrile, exhibit remarkable optical properties due to their substantial structural diversity. These properties enable their use in various industrial applications such as photovoltaic systems, photothermal technologies, photocatalytic activities, pigments, lighting and display technologies, optoelectronic devices, and defense industries. The versatility in optical properties stems from the ability to modify the electronic band structure through chemical composition adjustments and processing conditions, leading to innovations in antireflection coatings, solar spectral selectivity coatings, visible-light-driven photocatalysts, ecological pigments, phosphors for light-emitting diodes, and transparent window materials (Xie & Hintzen, 2013).

Catalysis and Selective Oxidation

Heterobimetallic complexes, which could theoretically include structures similar to 2-(Oxan-4-yl)prop-2-enenitrile, are known to catalyze the selective oxidation of alcohols with molecular oxygen. The catalytic activity and selectivity are influenced by the metal centers and ligands involved, showcasing the potential for developing new catalytic systems for organic synthesis. Such complexes demonstrate the importance of metal-ligand interactions in enhancing reaction rates and selectivity, particularly in transformations involving alcohols to more valuable compounds (Shapley et al., 2000).

Photocatalysis

TaON and Ta3N5, related to the structural themes of 2-(Oxan-4-yl)prop-2-enenitrile, are explored for their photocatalytic applications under visible light. These materials can oxidize water to oxygen and reduce protons to hydrogen, demonstrating significant potential in renewable energy technologies. The efficiency and stability of these photocatalysts under visible light irradiation open new avenues for sustainable energy production and environmental remediation (Hara et al., 2003).

Safety and Hazards

The safety information for “2-(Oxan-4-yl)prop-2-enenitrile” can be found in its Material Safety Data Sheet (MSDS). For detailed safety and hazard information, it’s recommended to refer to the MSDS.